Cas no 2097414-86-1 (3-(3-hydroxypropyl)-4-nitrophenol)

• Product Name: 3-(3-hydroxypropyl)-4-nitrophenol
• CAS No: 2097414-86-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6564303
• PubChem ID: 165779999
• Update Time: 2025-10-31

3-(3-hydroxypropyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxypropyl)-4-nitrophenol
• EN300-1806468
• 2097414-86-1

• Inchi： 1S/C9H11NO4/c11-5-1-2-7-6-8(12)3-4-9(7)10(13)14/h3-4,6,11-12H,1-2,5H2
• InChI Key： DLSLTGUHAXLLGO-UHFFFAOYSA-N
• SMILES： OCCCC1C=C(C=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.3Ų

Additional information on 3-(3-hydroxypropyl)-4-nitrophenol

Introduction to 3-(3-hydroxypropyl)-4-nitrophenol (CAS No. 2097414-86-1)

3-(3-hydroxypropyl)-4-nitrophenol (CAS No. 2097414-86-1) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its hydroxypropyl and nitrophenol functional groups, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 3-(3-hydroxypropyl)-4-nitrophenol is C₉H₁₁NO₄, and its molecular weight is approximately 193.19 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 125°C to 127°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

The synthesis of 3-(3-hydroxypropyl)-4-nitrophenol typically involves a multi-step process, starting with the nitration of phenol to form 4-nitrophenol. Subsequently, the hydroxypropyl group is introduced through an alkylation reaction, often using an appropriate alkyl halide or epoxide as the reagent. The precise conditions for these reactions, including temperature, pressure, and catalysts, are crucial for achieving high yields and purity of the final product.

In the realm of pharmaceutical research, 3-(3-hydroxypropyl)-4-nitrophenol has shown promise as a potential therapeutic agent due to its ability to modulate various biological pathways. Recent studies have demonstrated its anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, preliminary data suggest that this compound may have antioxidant effects, potentially protecting cells from oxidative stress-induced damage.

The potential applications of 3-(3-hydroxypropyl)-4-nitrophenol in materials science are also noteworthy. Its unique combination of hydrophilic and hydrophobic functional groups makes it an attractive candidate for the development of advanced coatings and adhesives. Research has shown that this compound can enhance the adhesion properties of polymer-based materials, making it suitable for use in various industrial applications.

In the context of environmental science, the biodegradability and eco-friendliness of 3-(3-hydroxypropyl)-4-nitrophenol have been evaluated. Studies indicate that this compound can be effectively degraded by microbial communities under aerobic conditions, suggesting that it may have a lower environmental impact compared to some traditional chemicals used in similar applications.

To further explore the potential of 3-(3-hydroxypropyl)-4-nitrophenol, ongoing research is focusing on optimizing its synthesis methods to improve yield and purity while reducing costs. Additionally, efforts are being made to investigate its behavior in more complex biological systems and to identify any potential side effects or toxicological concerns.

In conclusion, 3-(3-hydroxypropyl)-4-nitrophenol (CAS No. 2097414-86-1) represents a promising compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental science. Its unique chemical structure and functional groups offer opportunities for innovation and development across multiple industries. As research continues to advance, it is likely that new uses and benefits of this compound will be discovered, further solidifying its importance in the scientific community.